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Compound of Interest

Compound Name: Angeloylgomisin O

Cat. No.: B593424 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment and

minimizing environmental impact. Angeloylgomisin O, a lignan extracted from Schisandra

rubriflora, requires careful disposal due to its potential hazards. This guide provides essential,

step-by-step procedures for the safe disposal of Angeloylgomisin O, aligning with best

practices for laboratory safety and chemical handling.

Immediate Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Angeloylgomisin O is not readily available, data

for the structurally similar compound, Angeloylgomisin Q, indicates significant environmental

hazards. It is prudent to handle Angeloylgomisin O with similar precautions.

Key Hazard Information (based on Angeloylgomisin Q):

Acute Toxicity: Harmful if swallowed.[1]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

This information underscores the critical need to prevent this compound from entering the

environment.
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Quantitative Data Summary
Hazard Classification Statement Precautionary Measures

Acute Oral Toxicity H302: Harmful if swallowed.[1]

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[1]

Hazardous to the Aquatic

Environment (Chronic)

H410: Very toxic to aquatic life

with long lasting effects.[1]

P273: Avoid release to the

environment. P391: Collect

spillage.[1]

Disposal

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the proper disposal of

Angeloylgomisin O waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling Angeloylgomisin O and its waste.

2. Waste Segregation:

Solid Waste: Collect all solid waste contaminated with Angeloylgomisin O, such as

weighing papers, contaminated gloves, and pipette tips, in a dedicated, clearly labeled

hazardous waste container.
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Liquid Waste: Collect all liquid waste containing Angeloylgomisin O in a separate,

dedicated, and leak-proof hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Note on Solubility: Angeloylgomisin O is soluble in DMSO.[2] Ensure the waste container

is compatible with this solvent if used.

3. Waste Container Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name

"Angeloylgomisin O," and the appropriate hazard symbols (e.g., "Harmful,"

"Environmentally Hazardous"). Include the date of waste generation.

4. Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials.

Ensure containers are tightly sealed to prevent leaks or spills.

5. Final Disposal:

All waste containing Angeloylgomisin O must be disposed of through your institution's

certified hazardous waste management program.[1]

Never dispose of Angeloylgomisin O down the drain or in the regular trash.

6. Decontamination:

Thoroughly decontaminate all glassware and equipment that has come into contact with

Angeloylgomisin O.

Collect the rinse solution as hazardous liquid waste.

Visualizing the Disposal Workflow
To further clarify the proper disposal procedure, the following diagram illustrates the logical

steps to be followed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.glpbio.com/sp/gc35350.html
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45496.html
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/product/b593424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling Angeloylgomisin O

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Generate Angeloylgomisin O Waste

Segregate Waste

Solid Waste
(e.g., contaminated gloves, paper)

 Is it solid? 

Liquid Waste
(e.g., solutions in DMSO)

 Is it liquid? 

Label Solid Waste Container:
'Hazardous Waste - Angeloylgomisin O'

Label Liquid Waste Container:
'Hazardous Waste - Angeloylgomisin O'

Store in Designated Hazardous Waste Area

Arrange for Pickup by Institutional
Hazardous Waste Management

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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